Cas no 2206966-77-8 (2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid)

• Product Name: 2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid
• CAS No: 2206966-77-8
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• MDL: MFCD30726703
• CID: 4784133
• Update Time: 2025-06-10

2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid
• 2-[(3-hydroxypyridin-2-yl)-(2-oxo-2-phenylacetyl)amino]acetic acid

• MDL： MFCD30726703
• Inchi： 1S/C15H12N2O5/c18-11-7-4-8-16-14(11)17(9-12(19)20)15(22)13(21)10-5-2-1-3-6-10/h1-8,18H,9H2,(H,19,20)
• InChI Key： HXVHSOGNDOANQH-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1N(C(C(C1C=CC=CC=1)=O)=O)CC(=O)O

Computed Properties

• Exact Mass: 300.07462149 g/mol
• Monoisotopic Mass: 300.07462149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.27
• XLogP3: 1.3
• Topological Polar Surface Area: 108

Additional information on 2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid

Comprehensive Overview of 2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid (CAS No. 2206966-77-8)

2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid (CAS No. 2206966-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a pyridine ring substituted with a hydroxy group, an acetyl moiety, and a phenyl group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug development, especially in targeting enzymes or receptors where its aminoacetic acid backbone could play a critical role.

In recent years, the demand for high-purity chemical intermediates like 2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid has surged, driven by advancements in precision medicine and biologics. The compound’s CAS No. 2206966-77-8 is frequently searched in academic and industrial databases, reflecting its relevance in peptide synthesis and small-molecule drug discovery. Its structural complexity also makes it a subject of interest for computational chemistry studies, where researchers model its interactions with biological targets.

One of the key questions often raised by researchers is how the hydroxy-pyridine and phenylacetyl functionalities influence the compound’s solubility and bioavailability. These properties are critical for its potential use in formulation development. Additionally, the compound’s stability under various pH conditions is a hot topic, as it determines its suitability for oral or injectable drug formulations. Recent studies have explored its chelation properties, which could be leveraged in designing metal-binding therapeutics.

The synthesis of 2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid typically involves multi-step organic reactions, including amide coupling and protection-deprotection strategies. Optimizing these processes to achieve high yields and minimal byproducts is a focus area for process chemists. Environmental considerations, such as the use of green solvents and catalytic methods, are also being integrated into its production to align with sustainable chemistry trends.

From a commercial perspective, CAS No. 2206966-77-8 is often listed by suppliers specializing in custom synthesis and research chemicals. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. As the pharmaceutical industry shifts toward personalized therapies, the demand for such niche compounds is expected to grow, further highlighting the importance of reliable sourcing and quality control.

In summary, 2-[(3-Hydroxy-2-pyridinyl)(2-oxo-2-phenylacetyl)amino]acetic acid represents a compelling case study in modern chemical research. Its multifaceted applications, from drug design to material science, underscore its value in both academic and industrial settings. Future research will likely explore its structure-activity relationships and expand its utility in emerging fields like bioconjugation and targeted drug delivery.